N-{3-[(2,2-dimethylpropanoyl)amino]propyl}thiophene-2-carboxamide

• Molecular Formula: C13H20N2O2S
• Molecular Weight: 268.38 g/mol
• IUPAC Name: N-[3-(2,2-dimethylpropanoylamino)propyl]thiophene-2-carboxamide
• InChI: InChI=1S/C13H20N2O2S/c1-13(2,3)12(17)15-8-5-7-14-11(16)10-6-4-9-18-10/h4,6,9H,5,7-8H2,1-3H3,(H,14,16)(H,15,17)
• InChI Key: UCNGEVOFWDABDL-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)NCCCNC(=O)C1=CC=CS1

Description

N-{3-[(2,2-dimethylpropanoyl)amino]propyl}thiophene-2-carboxamide, also known as DTG, is a synthetic compound that belongs to the family of thiophene derivatives. DTG is a potent and selective agonist of the sigma-1 receptor, which is a transmembrane protein that is widely distributed in the central nervous system. The sigma-1 receptor has been implicated in a variety of physiological and pathological processes, including pain perception, neuroprotection, and psychiatric disorders. DTG has shown promising results in preclinical studies as a potential therapeutic agent for various diseases.

Mechanism of Action

N-{3-[(2,2-dimethylpropanoyl)amino]propyl}thiophene-2-carboxamide exerts its pharmacological effects by binding to the sigma-1 receptor, which is a chaperone protein that is involved in the regulation of various cellular processes. The sigma-1 receptor is located in the endoplasmic reticulum and plasma membrane of cells and interacts with a variety of proteins, including ion channels, receptors, and enzymes. N-{3-[(2,2-dimethylpropanoyl)amino]propyl}thiophene-2-carboxamide binds to the sigma-1 receptor with high affinity and induces a conformational change that leads to the activation of downstream signaling pathways.
Biochemical and Physiological Effects
N-{3-[(2,2-dimethylpropanoyl)amino]propyl}thiophene-2-carboxamide has been shown to modulate a variety of biochemical and physiological processes in vitro and in vivo. These effects include the modulation of ion channel activity, neurotransmitter release, intracellular calcium signaling, and gene expression. N-{3-[(2,2-dimethylpropanoyl)amino]propyl}thiophene-2-carboxamide has also been shown to increase the expression of neurotrophic factors and promote neuronal survival and regeneration.

Advantages and Limitations for Lab Experiments

N-{3-[(2,2-dimethylpropanoyl)amino]propyl}thiophene-2-carboxamide has several advantages as a research tool, including its high potency and selectivity for the sigma-1 receptor, its ability to penetrate the blood-brain barrier, and its favorable pharmacokinetic profile. However, N-{3-[(2,2-dimethylpropanoyl)amino]propyl}thiophene-2-carboxamide also has some limitations, including its potential toxicity at high doses and its limited solubility in aqueous solutions.

Future Directions

There are several areas of research that could benefit from further investigation of N-{3-[(2,2-dimethylpropanoyl)amino]propyl}thiophene-2-carboxamide. One potential application is in the treatment of psychiatric disorders, such as depression and anxiety. N-{3-[(2,2-dimethylpropanoyl)amino]propyl}thiophene-2-carboxamide has been shown to have anxiolytic and antidepressant effects in preclinical models, and clinical trials are currently underway to evaluate its efficacy in humans.
Another area of research is the use of N-{3-[(2,2-dimethylpropanoyl)amino]propyl}thiophene-2-carboxamide as a neuroprotective agent for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. N-{3-[(2,2-dimethylpropanoyl)amino]propyl}thiophene-2-carboxamide has been shown to protect neurons from oxidative stress and excitotoxicity in animal models of these diseases, and further studies are needed to evaluate its potential clinical utility.
Finally, N-{3-[(2,2-dimethylpropanoyl)amino]propyl}thiophene-2-carboxamide could also be investigated as a potential therapeutic agent for cancer. N-{3-[(2,2-dimethylpropanoyl)amino]propyl}thiophene-2-carboxamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, and its anti-cancer effects are believed to be mediated by the sigma-1 receptor. Further studies are needed to evaluate the safety and efficacy of N-{3-[(2,2-dimethylpropanoyl)amino]propyl}thiophene-2-carboxamide as a cancer therapy.

Synthesis Methods

N-{3-[(2,2-dimethylpropanoyl)amino]propyl}thiophene-2-carboxamide can be synthesized using a variety of methods, including the reaction of 2,2-dimethylpropanoyl chloride with 3-aminopropylthiophene-2-carboxamide in the presence of a base such as triethylamine. The resulting product can be purified using column chromatography or recrystallization.

Scientific Research Applications

N-{3-[(2,2-dimethylpropanoyl)amino]propyl}thiophene-2-carboxamide has been extensively studied in preclinical models for its potential therapeutic applications. One of the most promising areas of research is its use as an analgesic agent. N-{3-[(2,2-dimethylpropanoyl)amino]propyl}thiophene-2-carboxamide has been shown to be effective in reducing pain in animal models of neuropathic pain, inflammatory pain, and cancer pain. This effect is believed to be mediated by the activation of the sigma-1 receptor, which modulates the activity of ion channels and neurotransmitter receptors involved in pain perception.
N-{3-[(2,2-dimethylpropanoyl)amino]propyl}thiophene-2-carboxamide has also been investigated for its neuroprotective properties. Studies have shown that N-{3-[(2,2-dimethylpropanoyl)amino]propyl}thiophene-2-carboxamide can protect neurons from oxidative stress, excitotoxicity, and ischemia-reperfusion injury in vitro and in vivo. This effect is thought to be due to the sigma-1 receptor-mediated modulation of intracellular calcium signaling and anti-apoptotic pathways.